methyl (2R)-2-(1,3-benzodioxol-5-ylmethylideneamino)-3-(1H-indol-3-yl)propanoate

• IUPAC Name: methyl (2R)-2-(1,3-benzodioxol-5-ylmethylideneamino)-3-(1H-indol-3-yl)propanoate
• InChI: InChI=1S/C20H18N2O4/c1-24-20(23)17(9-14-11-22-16-5-3-2-4-15(14)16)21-10-13-6-7-18-19(8-13)26-12-25-18/h2-8,10-11,17,22H,9,12H2,1H3/t17-/m1/s1
• InChI Key: RWJIGRREOWRQOA-QGZVFWFLSA-N
• Canonical SMILES: COC(=O)C(CC1=CNC2=CC=CC=C21)N=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC(=O)[C@@H](CC1=CNC2=CC=CC=C21)N=CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

Methyl (2R)-2-(1,3-benzodioxol-5-ylmethylideneamino)-3-(1H-indol-3-yl)propanoate, also known as MDL-29951, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

Organic Impurity Profiling

The synthesis and organic impurity profile of compounds related to methyl (2R)-2-(1,3-benzodioxol-5-ylmethylideneamino)-3-(1H-indol-3-yl)propanoate, such as methylone, have been investigated to understand the synthetic pathways and the nature of impurities that can arise during the synthesis. This is crucial for ensuring the purity and efficacy of the compound in various applications, including medicinal chemistry (Heather et al., 2017).

Cardiovascular Pharmacology

Research on analogs of the compound, particularly those involving the indol-3-yl group, has explored their cardiovascular effects. For instance, novel esters and alcohol analogs of 5-HT1A receptor ligands have been studied for their potential antihypertensive effects and actions on blood pressure, highlighting the compound's relevance in cardiovascular pharmacology (Pérez-Alvarez et al., 1999).

Synthetic Chemistry Applications

The compound and its derivatives have been used in synthetic chemistry to generate N-sodioazomethine ylides, which are intermediates in cycloaddition reactions. This demonstrates its utility in constructing complex molecular structures, which is essential for the development of new materials and pharmaceuticals (Kanemasa et al., 1989).

Corrosion Inhibition

Derivatives of the compound have been synthesized and studied for their potential as corrosion inhibitors, particularly for carbon steel in acidic solutions. This application is crucial for extending the lifespan of materials used in industrial processes and infrastructure (Hachama et al., 2016).

Fluorescence Applications

The compound's core structure has been utilized in developing fluorescence applications, particularly in complexes with the {M(CO)3}+ core. This is significant for bioimaging and sensing applications, where fluorescent markers are essential for visualizing biological processes at the molecular level (Wei et al., 2006).